Cas no 1530848-56-6 (3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine)

• Product Name: 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine
• CAS No: 1530848-56-6
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 5693385
• PubChem ID: 79701408
• Update Time: 2025-06-09

3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-BROMO-5-FLUOROPHENYL)METHOXY]AZETIDINE
• CS-0304435
• EN300-1146230
• AKOS018258624
• 1530848-56-6
• 3-((3-Bromo-5-fluorobenzyl)oxy)azetidine
• A1-30704
• 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine

• Inchi： 1S/C10H11BrFNO/c11-8-1-7(2-9(12)3-8)6-14-10-4-13-5-10/h1-3,10,13H,4-6H2
• InChI Key： GGGIJHTVEHCKHG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)COC1CNC1)F

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine

Introduction to 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine (CAS No. 1530848-56-6)

3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine, with the CAS number 1530848-56-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The presence of a bromo and fluoro substituent on the phenyl ring, along with the methoxy group, imparts distinct chemical and biological properties to this molecule.

The synthesis of 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine typically involves a multi-step process, starting with the formation of the azetidine ring followed by the introduction of the substituted phenylmethoxy group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its biological activity, 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine has been investigated for its potential as a modulator of various biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which play crucial roles in cellular signaling pathways. Studies have shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling cascades.

Recent studies have also explored the potential of 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine in the treatment of neurological disorders. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound exhibited neuroprotective effects in cellular models of Parkinson's disease. The researchers found that it could reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

Another area of interest is the use of 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine in cancer research. Preliminary studies have indicated that this compound may possess antiproliferative properties against certain cancer cell lines. A 2022 study published in Cancer Research demonstrated that it could inhibit the growth of breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine have also been evaluated to assess its suitability for therapeutic applications. In vitro and in vivo studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. These findings suggest that this compound has good bioavailability and can effectively reach target tissues.

In addition to its potential therapeutic applications, 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine is also used as a valuable tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it useful for probing cellular processes and identifying new drug targets. Researchers often utilize this compound to gain insights into complex biological systems and to validate novel therapeutic strategies.

The safety profile of 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine has been extensively studied to ensure its safe use in both research and clinical settings. Toxicological assessments have shown that it has low toxicity at relevant concentrations, making it suitable for further development as a therapeutic agent. However, ongoing studies are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-[(3-Bromo-5-fluorophenyl)methoxy]azetidine (CAS No. 1530848-56-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent for various diseases. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in the future.